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Compound of Interest

Compound Name: N-[(trifluoromethyl)sulfonyl]glycine

CAS No.: 294653-41-1

Cat. No.: B14150093

Get Quote

Executive Summary
N-Triflylglycine, chemically known as N-(trifluoromethanesulfonyl)glycine, is a highly

specialized, synthetically valuable amino acid derivative. While standard protecting groups

(such as Boc, Fmoc, or Cbz) dominate routine peptide synthesis, the trifluoromethanesulfonyl

(triflyl or Tf) group is deployed when extreme electron-withdrawing properties are required. This

guide explores the physicochemical properties of N-triflylglycine, the causality behind its use in

complex synthetic workflows (such as Mitsunobu alkylations), and provides self-validating

protocols for its synthesis and downstream application.

Molecular Identity & Physicochemical Profiling
Despite its utility in advanced organic synthesis, the free acid form of N-triflylglycine is rarely

cataloged with a dedicated, widely published CAS Registry Number in standard commercial

databases, as it is frequently synthesized in situ or utilized as an ester derivative (e.g., N-

triflylglycine methyl ester). However, its exact molecular parameters are well-documented in

spectroscopic databases .
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Table 1: Quantitative Data and Molecular Properties of N-Triflylglycine

Property Value

IUPAC Name 2-(Trifluoromethylsulfonylamino)acetic acid

Molecular Formula

C

H

F

NO

S

Molecular Weight 207.12 g/mol

Exact Mass 206.981313 g/mol

InChIKey XJBOVNHJBAOYQC-UHFFFAOYSA-N

Precursor Ion [M-H]⁻ 205.974 m/z

Primary Structural Feature Highly electron-withdrawing N-sulfonyl group

Structural Causality: The Mechanistic Role of the
Triflyl Group
In drug development and complex scaffold synthesis, the choice of the N-triflyl group over

standard protecting groups is driven by its profound electronic effects:

pKa Modulation for Mitsunobu Alkylation: The standard Mitsunobu reaction requires a

pronucleophile with a pKa < 11. The secondary amine of a standard amino acid is

insufficiently acidic. However, the extreme inductive effect of the CF

SO

- group dramatically lowers the pKa of the N-H bond, rendering the nitrogen highly acidic and
an excellent nucleophile for Mitsunobu coupling .
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Prevention of Epimerization: The strong electron-withdrawing nature of the Tf group reduces

the nucleophilicity of the carbonyl oxygen. This prevents the formation of oxazolone

intermediates during subsequent peptide coupling steps, thereby completely suppressing

epimerization at the alpha-carbon.

Validated Experimental Protocols
Protocol 1: De Novo Synthesis of N-Triflylglycine
This protocol outlines the triflylation of glycine. The system is designed to be self-validating via

LC-MS monitoring.

Step 1: Preparation of the Amine Suspension Suspend 10.0 mmol of Glycine in 50 mL of

anhydrous Dichloromethane (DCM). Causality: DCM is chosen as an aprotic solvent to prevent

the rapid hydrolysis of the highly reactive triflic anhydride electrophile.

Step 2: Base Addition Add 22.0 mmol of N,N-Diisopropylethylamine (DIPEA) to the suspension

and cool the mixture to 0 °C under an argon atmosphere. Causality: Two equivalents of base

are required—one to deprotonate the carboxylic acid (enhancing solubility) and one to

neutralize the triflic acid byproduct. DIPEA is selected over triethylamine because its steric bulk

prevents it from acting as a competing nucleophile against triflic anhydride.

Step 3: Electrophilic Addition Slowly add 11.0 mmol of Trifluoromethanesulfonic anhydride (Tf

O) dropwise over 30 minutes. Maintain the temperature at 0 °C, then allow it to warm to room
temperature over 2 hours. Causality: Slow addition at low temperatures controls the highly
exothermic reaction and minimizes the formation of bis-triflylated byproducts.

Step 4: Self-Validation and Workup Validation: Monitor the reaction via LC-MS. The reaction is

complete when the precursor ion m/z 205.97 [M-H]⁻ is the dominant peak, confirming the exact

mass of the product . Workup: Quench the reaction with 1M HCl to pH 2. Causality:

Acidification is critical to protonate the carboxylate, driving the N-triflylglycine into the organic

layer during extraction. Extract with Ethyl Acetate (3 x 30 mL), dry over MgSO

, and concentrate in vacuo.

Protocol 2: Application in Mitsunobu Coupling
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As demonstrated in the synthesis of oxazolo-annulated 3-benzazepines, N-triflylglycine methyl

ester is utilized to introduce a functionalized glycine moiety via a Mitsunobu reaction .

Step 1: Combine the target alcohol (1.0 eq), N-triflylglycine methyl ester (1.2 eq), and

Triphenylphosphine (PPh

, 1.5 eq) in anhydrous THF at 0 °C. Step 2: Add Diisopropyl azodicarboxylate (DIAD, 1.5 eq)
dropwise. Causality: The highly acidic N-H of the triflylglycine derivative efficiently protonates
the betaine intermediate formed by PPh

and DIAD, facilitating the S

2 displacement of the activated alcohol to form the C-N bond.

Visualizations
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Synthetic workflow for N-triflylglycine highlighting reagent addition and isolation steps.
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Downstream applications of N-triflylglycine in synthesizing complex scaffolds and agents.

Advanced Applications in Drug Discovery &
Materials Science

Peptidomimetics and Benzazepines: N-triflylglycine derivatives serve as critical building

blocks in the evolution of oxazolo-annulated 3-benzazepines, which are vital scaffolds in

neuropharmacology. The triflyl group allows for selective functionalization that standard

protecting groups cannot tolerate .

Aqueous Chemiluminescence: Research into aqueous peroxyoxalate chemiluminescence

has utilized N-triflylglycine amides. The reaction of N-triflylglycine acid chlorides with amines

(e.g., N-methylpiperidine) yields triflylamides that, upon oxalation, produce highly efficient

chemiluminescent products. The electron-withdrawing Tf group stabilizes the leaving group

during the light-emitting decomposition of the dioxetanedione intermediate .
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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